Cas no 156619-66-8 (1,9-Dioxacyclohexadecane-2,5,10-trione,13-hydroxy-8,16-bis(2-oxopropyl)-)

• Product name: 1,9-Dioxacyclohexadecane-2,5,10-trione,13-hydroxy-8,16-bis(2-oxopropyl)-
• CAS No: 156619-66-8
• MF: C₂₀H₃₀O₈
• MW: 398.447407245636
• CID: 198260
• PubChem ID: 154688

1,9-Dioxacyclohexadecane-2,5,10-trione,13-hydroxy-8,16-bis(2-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,9-Dioxacyclohexadecane-2,5,10-trione,13-hydroxy-8,16-bis(2-oxopropyl)-
• 13-hydroxy-8,16-bis(2-oxopropyl)-1,9-dioxacyclohexadecane-2,5,10-trione
• DTXSID40935488
• 156619-66-8
• CCRIS 6973

• Inchi： InChI=1S/C20H30O8/c1-13(21)11-17-7-3-15(23)6-10-20(26)28-18(12-14(2)22)8-4-16(24)5-9-19(25)27-17/h15,17-18,23H,3-12H2,1-2H3
• InChI Key： JXEAJIJCQCIJPG-UHFFFAOYSA-N
• SMILES： CC(CC1CCC(O)CCC(=O)OC(CC(=O)C)CCC(=O)CCC(=O)O1)=O

Computed Properties

• Exact Mass: 398.1941
• Monoisotopic Mass: 398.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124Ų
• XLogP3: -0.4

Experimental Properties

• Density: 1.123
• Boiling Point: 668.3°C at 760 mmHg
• Flash Point: 232.2°C
• Refractive Index: 1.463
• PSA: 124.04